2,6-Bis(4-methoxyphenyl)-3-phenylpiperidin-4-one

• IUPAC Name: 2,6-bis(4-methoxyphenyl)-3-phenylpiperidin-4-one
• InChI: InChI=1S/C25H25NO3/c1-28-20-12-8-17(9-13-20)22-16-23(27)24(18-6-4-3-5-7-18)25(26-22)19-10-14-21(29-2)15-11-19/h3-15,22,24-26H,16H2,1-2H3
• InChI Key: QLTTYNSFKSHQIW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=O)C(C(N2)C3=CC=C(C=C3)OC)C4=CC=CC=C4
• Molecular Formula: C25H25NO3
• DSSTOX Substance ID: DTXSID80924699
• Molecular Weight: 387.5 g/mol
• CAS RN: 124069-08-5

Description

2,6-Bis(4-methoxyphenyl)-3-phenylpiperidin-4-one, also known as BPP or DMPP, is a synthetic compound that belongs to the class of piperidine derivatives. It is widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

2,6-Bis(4-methoxyphenyl)-3-phenylpiperidin-4-one is believed to exert its pharmacological effects by modulating the activity of various neurotransmitters and ion channels in the central nervous system. It has been shown to act as a potent inhibitor of voltage-gated sodium channels and may also interact with GABA and glutamate receptors.
Biochemical and Physiological Effects:
2,6-Bis(4-methoxyphenyl)-3-phenylpiperidin-4-one has been shown to exhibit a variety of biochemical and physiological effects in animal models. It has been shown to reduce pain and inflammation, prevent seizures, and improve cognitive function. It may also have potential applications in the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,6-Bis(4-methoxyphenyl)-3-phenylpiperidin-4-one is its high potency and selectivity for its target receptors and ion channels. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of 2,6-Bis(4-methoxyphenyl)-3-phenylpiperidin-4-one is its potential toxicity and lack of specificity for certain targets.

Future Directions

There are several potential future directions for research on 2,6-Bis(4-methoxyphenyl)-3-phenylpiperidin-4-one, including further investigation of its pharmacological properties, optimization of its chemical structure for improved selectivity and potency, and development of novel therapeutic applications. Additionally, 2,6-Bis(4-methoxyphenyl)-3-phenylpiperidin-4-one may have potential applications in the field of drug discovery and development as a lead compound for the development of new drugs with similar pharmacological properties.

Synthesis Methods

2,6-Bis(4-methoxyphenyl)-3-phenylpiperidin-4-one can be synthesized using a variety of methods, including the reaction of 4-methoxybenzaldehyde with phenylacetonitrile in the presence of ammonium acetate and acetic acid. The resulting product is then reduced with sodium borohydride to yield 2,6-Bis(4-methoxyphenyl)-3-phenylpiperidin-4-one.

Scientific Research Applications

2,6-Bis(4-methoxyphenyl)-3-phenylpiperidin-4-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, and anticonvulsant effects.